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Feature
Ortetamine (2-
Methylamphetamine)

3-Methylamphetamine
(3-MA)

4-Methylamphetamine (4-
MA)

Molecular
Formula

C₁₀H₁₅N [1] C₁₀H₁₅N [2] C₁₀H₁₅N [3]

Monoamine
Release
Profile

Substitutes for

dextroamphetamine in
tests, suggesting

dopaminergic activity [1].

Balanced monoamine

releaser (SNDRA); self-
administered by mice [2].

Potent & balanced

serotonin, norepinephrine,
dopamine releaser

(SNDRA) in vitro [3].

| Releasing Potency (EC50, nM) | Not fully quantified | Not fully quantified | SERT: 53.4 [3] NET: 22.2 [3]

DAT: 44.1 [3] | | Reinforcing Effects (Abuse Potential) | ~1/10 potency of dextroamphetamine [1]. | Self-

administered similarly to 4-Fluoroamphetamine [2]. | Lowest self-administration in tests; high serotonergic

activity reduces abuse potential [3]. | | Key Clinical/Observed Effects | Stimulant [1] | Stimulant;

comparable to other monoamine releasers [2]. | Anorectic (historical investigation); associated with severe

intoxication & deaths in Europe [3] [4]. | | Legal Status (Examples) | US: Schedule II [1] UK: Class A [1] |

US: Schedule II [2] UK: Class A [2] | US: Schedule II [3] UK: Class A [3] |
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The data in the summary table is derived from specific experimental protocols. Here are the key

methodologies used in the cited research.

Drug Discrimination Assay (for Ortetamine)

This protocol assesses the subjective similarity of a test drug to a known reference drug, typically using

animal models.

Purpose: To determine if Ortetamine (2-MA) produces interoceptive cues similar to
dextroamphetamine [1].

Procedure: Animals are trained to press one lever for a dose of dextroamphetamine and another
lever for a saline vehicle. Once trained, they are given the test drug (e.g., 2-MA). The lever they press

indicates whether the effects feel similar to dextroamphetamine.
Outcome Measurement: The percentage of responses on the drug-appropriate lever is measured. A

drug that fully substitutes for dextroamphetamine (i.e., is identified as the same) will elicit a high
percentage of responses on the drug-associated lever [1].

In Vitro Monoamine Release Assay (for 4-MA)

This test quantifies a compound's potency in releasing neurotransmitters.

Purpose: To measure the effectiveness of 4-MA at releasing serotonin, norepinephrine, and
dopamine [3].

Procedure:
Synaptosome Preparation: Nerve endings (synaptosomes) containing neurotransmitter

transporters are isolated from rat brain tissue.
Incubation with Drug: The synaptosomes are exposed to the test drug (4-MA).

Transporter Activity Measurement: The ability of the drug to cause the release of pre-loaded
radiolabeled neurotransmitters (e.g., [³H]serotonin) is measured. The drug's interaction with the

transporter forces the neurotransmitter out of the synaptosome.
Outcome Measurement: The EC50 value is calculated, which is the concentration of the drug

needed to produce 50% of its maximum releasing effect. A lower EC50 indicates higher potency [3].

Self-Administration Test (for 3-MA and 4-MA)

This is the gold-standard animal model for assessing a drug's reinforcing effects and abuse potential.
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Purpose: To determine if an animal will voluntarily perform a task (e.g., press a lever) to receive an

infusion of the test drug [2] [3].
Procedure: An animal, such as a mouse or monkey, is implanted with an intravenous catheter. The

animal is placed in a chamber with an "active" lever that, when pressed, delivers a dose of the drug,
and an "inactive" lever with no consequence.

Outcome Measurement: The number of times the animal presses the active lever versus the
inactive lever is recorded. A higher rate of active lever pressing indicates the drug has reinforcing

properties and a higher abuse potential [2] [3].

Synthesis & Characterization Workflow

When a new or rare substance like 4-MA is identified in street samples, a standard analytical workflow is

followed to confirm its identity and study its composition [5]. The diagram below outlines this process.

Characterization Techniques
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Key Implications for Research

Structural Isomers, Profoundly Different Effects: The data demonstrates that a simple change in
the position of the methyl group on the amphetamine ring drastically alters pharmacological activity.

4-MA is notable for its high and balanced potency across all three monoamine systems in vitro and
its significant serotonergic dominance in vivo, which is linked to its high toxicity in humans [3].

Serotonergic Activity Modulates Abuse Potential: The comparative self-administration data
reveals a critical principle: high serotonin-releasing potency relative to dopamine release can

attenuate the reinforcing effects of a stimulant. This is why 4-MA has lower abuse liability than 3-
MA or other less serotonergic analogs [3].

Analytical Vigilance is Crucial: The first identification of 4-MA in Ireland [5] highlights that isomers of
controlled substances can appear in illicit markets. This necessitates analytical methods that can

distinguish between isomers, as they may have unanticipated and severe toxicities.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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